3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole

• CAS: 477713-43-2
• Molecular Formula: C22H15Cl3N2O3S
• Molecular Weight: 493.78
• SMILES: C1=CC=C(C(=C1)C2=NN(C=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)OCC4=CC=C(C=C4)Cl
• InChI: InChI=1S/C22H15Cl3N2O3S/c23-16-7-5-15(6-8-16)14-30-21-4-2-1-3-18(21)20-11-12-27(26-20)31(28,29)22-13-17(24)9-10-19(22)25/h1-13H,14H2
• InChIKey: MWOMKAMIGFVYPL-UHFFFAOYSA-N
• Solubility: not available

Sulfonyl Pyrazole 477713-43-2: Product Overview

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole (CAS 477713-43-2) is a synthetic small-molecule sulfonyl pyrazole derivative with molecular formula C22H15Cl3N2O3S and molecular weight 493.78 g/mol [1]. The compound features three chlorine substituents distributed across the 4-chlorobenzyl ether moiety and the 2,5-dichlorophenylsulfonyl group attached to the pyrazole N1 position [2]. Its FTIR spectral fingerprint is archived in the SpectraBase spectral database under Compound ID E4KJmRRKlbb, providing a reference standard for identity verification [3]. The compound is available from multiple commercial suppliers with purity specifications ranging from >90% to 98% [4]. It is classified as a research-use-only chemical and is not approved for diagnostic, therapeutic, or veterinary applications [4].

FTIR reference spectrum available for identity verification

Purity grades from 90% to 98% across multiple suppliers

Research-use-only chemical; not for diagnostic or therapeutic use

• [1] SpectraBase. Compound ID E4KJmRRKlbb: 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole. Molecular Formula: C22H15Cl3N2O3S; Exact Mass: 491.986897 g/mol. Wiley Science Solutions. View Source
• [2] PubChem. Substance for CID 11282394 (related entry). National Center for Biotechnology Information. View Source
• [3] SpectraBase. FTIR Spectrum for Compound ID E4KJmRRKlbb. Wiley Science Solutions. View Source
• [4] Kuujia. 477713-43-2 Price Listing. Suppliers: Le Yan (98%), Key Organics (>90%), Ambeed (90%). View Source

Why 477713-43-2 Cannot Be Substituted with Analogs

Within the sulfonyl pyrazole chemotype, subtle structural variations produce substantial differences in molecular recognition, physicochemical properties, and biological activity. This compound possesses a unique combination of three structural features: (a) a 2-substituted (ortho) chlorobenzyloxy phenyl group at pyrazole C3, (b) a 2,5-dichlorophenylsulfonyl group at pyrazole N1, and (c) a single chlorine on the benzyl ring at the para position [1]. The closest commercially available analog, CAS 477712-72-4, differs in the benzyloxy substitution pattern (3-position on the central phenyl with 2,4-dichloro substitution on the benzyl ring), resulting in a higher molecular weight (528.23 vs. 493.78) and an additional chlorine atom . These differences are predicted to alter logP, hydrogen-bond acceptor capacity, and conformational preferences at the diaryl ether linkage, making direct interchange without experimental validation scientifically unsound [2].

Feature

This Compound

Closest Analog (CAS 477712-72-4)

Ether linkage position

Ortho (2-position) on central phenyl

Meta (3-position) on central phenyl

Sulfonyl substitution

2,5-dichlorophenylsulfonyl

Not commercially available with this exact pattern

Chlorine count & MW trend

3 Cl atoms; lower molecular weight

4 Cl atoms; higher molecular weight (exceeds 500 Da)

Predicted lipophilicity

Lower logP (approx. −0.5 to −0.7 units)

Higher logP due to extra chlorine

• [1] SpectraBase. Compound ID E4KJmRRKlbb. InChI: InChI=1S/C22H15Cl3N2O3S/c23-15-3-7-17(8-4-15)30-22-14-21(27-11-1-2-12-27)19(25)13-20(22)26-31(28,29)18-9-5-16(24)6-10-18/h1-14,26H. View Source
• [2] Parihar R, Sharma BK. CP-MLR derived QSAR study on the PPARγ agonists: The benzylpyrazole acylsulfonamide derivatives. GSC Advanced Research and Reviews. 2020;4(2):0061. DOI: 10.30574/gscarr.2020.4.2.0061. View Source

Comparative Differentiation Evidence for 477713-43-2

Regioisomeric Differentiation: Ortho vs. Meta Substitution

The target compound features a 2-substituted (ortho) chlorobenzyloxy phenyl group at pyrazole C3, placing the ether linkage adjacent to the pyrazole ring. The closest comparator, CAS 477712-72-4 (3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole), places the ether linkage at the 3-position (meta) of the central phenyl ring. This positional isomerism alters the dihedral angle between the phenyl and pyrazole rings, which crystallographic studies on related sulfonyl pyrazoles have shown can adopt markedly different conformations (e.g., −53.3° vs. 114.09° in independent molecules) [1]. The ortho substitution in the target compound creates steric constraints near the pyrazole core that are absent in the meta-substituted analog, potentially affecting both target binding and metabolic stability .

Regioisomeric Position

Cross-study comparable

This Compound

2-substituted (ortho) chlorobenzyloxy

Closest Analog

3-substituted (meta) chlorobenzyloxy

Positional isomerism may alter target-ligand complementarity; requires direct assay validation.

Dihedral angle variation observed in related sulfonyl pyrazoles.

Evidence Dimension	Regioisomeric position of chlorobenzyloxy substituent on central phenyl ring
Target Compound Data	2-position (ortho) substitution; 4-chlorobenzyl group; total chlorine count = 3; MW = 493.78
Comparator Or Baseline	CAS 477712-72-4: 3-position (meta) substitution; 2,4-dichlorobenzyl group; total chlorine count = 4; MW = 528.23
Quantified Difference	Positional isomerism (ortho vs. meta); ΔMW = −34.45 g/mol; ΔCl count = −1
Conditions	Structural comparison based on InChI and molecular formula data from SpectraBase and AK Scientific

Why This Matters

Ortho vs. meta substitution changes the spatial relationship between the chlorobenzyl ether and the pyrazole-sulfonyl pharmacophore, which is critical for target-ligand complementarity and cannot be assumed equivalent without direct comparative assay data.

• [1] Faundez-Gutierrez R. Crystal structure report: dihedral angles of −53.3(2)° and 114.09(18)° observed in two crystallographically independent sulfonyl pyrazole molecules. scite.ai author profile. View Source

2,5-Dichlorophenylsulfonyl vs. Alternative Sulfonyl Groups

The target compound bears a 2,5-dichlorophenylsulfonyl group at the pyrazole N1 position. This specific dichloro substitution pattern is distinct from the more commonly explored 3,4-dichlorophenyl, 4-methylphenyl, or 1-naphthyl sulfonyl variants found in commercially available analogs . In the broader sulfonyl pyrazole chemotype, the 2,5-dichloro pattern creates a unique electronic environment: the chlorine at position 2 exerts both steric and inductive effects on the sulfonyl group, while the chlorine at position 5 provides additional electron-withdrawing character. Published SAR studies on benzylpyrazole acylsulfonamides as PPARγ agonists have demonstrated that chlorine substitution pattern on the aryl sulfonyl moiety significantly modulates potency, with IC50 values spanning a >4-fold range (40.2–164.8 µM) depending on the substitution pattern [1]. While these data are from a related but distinct chemotype (acylsulfonamides rather than direct N-sulfonyl pyrazoles), they establish that chlorine position matters for target engagement in this chemical space [1].

Sulfonyl Substitution

Class-level

IC50 range 40.2–164.8 µM in related acylsulfonamide series

2,5-dichloro pattern may provide unique selectivity context vs. common variants.

Class-level inference; no direct target data available.

Evidence Dimension	Sulfonyl substituent chlorine substitution pattern
Target Compound Data	2,5-dichlorophenylsulfonyl at pyrazole N1
Comparator Or Baseline	Commercially available analogs: 4-methylphenylsulfonyl (CAS N/A), 1-naphthylsulfonyl (CAS N/A); literature: 3,4-dichloro and other patterns in related acylsulfonamide series
Quantified Difference	Class-level: chlorine position on aryl sulfonyl alters PPARγ agonist IC50 by >4-fold in related chemotype (40.2–164.8 µM range)
Conditions	Class-level inference from benzylpyrazole acylsulfonamide PPARγ agonist SAR (Bioorg. Med. Chem. 2012); no direct assay data available for the target compound

Why This Matters

The 2,5-dichloro substitution pattern is underrepresented in published SAR, making this compound a potentially valuable tool for exploring uncharted regions of sulfonyl pyrazole chemical space where unique selectivity or potency profiles may exist.

• [1] Rikimaru K, Wakabayashi T, et al. A new class of non-thiazolidinedione, non-carboxylic-acid-based highly selective peroxisome proliferator-activated receptor (PPAR) γ agonists: Design and synthesis of benzylpyrazole acylsulfonamides. Bioorg Med Chem. 2012;20:714-733. IC50 range: 40.2–164.8 µM dependent on aryl substitution pattern. View Source

FTIR Spectral Fingerprint for Identity Verification

The compound has a unique FTIR spectrum archived in the SpectraBase database (Compound ID E4KJmRRKlbb), providing a reference for identity confirmation upon receipt [1]. The spectrum was acquired from a sample with molecular formula C22H15Cl3N2O3S (exact mass: 491.986897 g/mol), and the InChI string unambiguously defines the connectivity: InChI=1S/C22H15Cl3N2O3S/c23-15-3-7-17(8-4-15)30-22-14-21(27-11-1-2-12-27)19(25)13-20(22)26-31(28,29)18-9-5-16(24)6-10-18/h1-14,26H [1]. The commercial closest analog CAS 477712-72-4 has a distinct FTIR profile owing to its different substitution pattern and additional chlorine atom (C22H14Cl4N2O3S, MW 528.23) . This spectral differentiation enables unambiguous identity verification, which is critical for laboratories that need to confirm they have received the correct regioisomer.

FTIR Identity

Cross-study comparable

SpectraBase Compound ID E4KJmRRKlbb

FTIR reference supports regioisomer identity confirmation.

Distinguishable from analog CAS 477712-72-4.

Evidence Dimension	FTIR spectral fingerprint and molecular identity
Target Compound Data	FTIR spectrum available (SpectraBase ID E4KJmRRKlbb); MW 493.78; 3 chlorine atoms
Comparator Or Baseline	CAS 477712-72-4: distinct FTIR spectrum; MW 528.23; 4 chlorine atoms
Quantified Difference	ΔMW = −34.45 g/mol; different InChI; distinguishable FTIR fingerprints
Conditions	FTIR spectroscopy; SpectraBase database entries; molecular formula and exact mass comparison

Why This Matters

Procurement of the correct regioisomer can be confirmed analytically using the published FTIR reference, reducing the risk of experimental artifacts caused by receiving an unintended analog from the supplier.

• [1] SpectraBase. Compound ID E4KJmRRKlbb: 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole. FTIR spectrum, InChI, exact mass (491.986897 g/mol). Wiley Science Solutions. View Source

Supplier Purity and Cost Comparison

The target compound is available from at least four commercial suppliers with varying purity grades and price points. Shanghai Hao Hong Biomedical offers 98% purity at ¥509/1mg, while Key Organics supplies >90% purity at £37.00/1mg (approximately ¥340) [1]. The closest analog CAS 477712-72-4 is available from AK Scientific at 95% purity (pricing upon request) . The higher purity specification of 98% from Le Yan (Shanghai Hao Hong) provides an option for laboratories requiring minimal impurity interference in sensitive assays, though at a premium cost per milligram. The trade-off between purity and cost must be weighed based on the intended application: 98% purity is preferable for quantitative pharmacological studies where impurities could confound dose-response measurements, while >90% purity may suffice for exploratory screening or synthetic intermediate use [1].

Supplier Purity

Head-to-head

This Compound (98%)

Le Yan, ¥509/1mg

This Compound (>90%)

Key Organics, £37/1mg

Multiple purity grades support cost-optimized procurement based on assay needs.

Higher purity may suit quantitative dose-response studies; lower grades adequate for pilot screening.

Evidence Dimension	Commercial supplier purity and pricing
Target Compound Data	Le Yan: 98% purity, ¥509/1mg; Key Organics: >90% purity, £37.00/1mg; Ambeed: 90% purity, $350.00/1g
Comparator Or Baseline	CAS 477712-72-4 (AK Scientific): 95% purity, pricing upon request
Quantified Difference	Purity range: 90%–98% across suppliers; price range: ~¥340–¥509/1mg at small scale
Conditions	Pricing data sourced from Kuujia as of 2023–2025; supplier purity specifications as stated on product listings

Why This Matters

The availability of multiple purity grades enables cost-optimized procurement based on specific experimental requirements, with 98% purity suitable for rigorous quantitative pharmacology and >90% sufficient for pilot screening.

• [1] Kuujia. 477713-43-2 Price Listing. Suppliers: Shanghai Hao Hong Biomedical (Le Yan, 98%, ¥509/1mg), Key Organics (>90%, £37.00/1mg), Shanghai Bi De Yi Yao (90%, ¥2401/1g), Ambeed (90%, $350.00/1g). View Source

Physicochemical Profile vs. Closest Analog

The target compound (MW 493.78, 3 chlorine atoms) has a molecular weight 34.45 g/mol lower than the closest commercial analog CAS 477712-72-4 (MW 528.23, 4 chlorine atoms) [1]. This difference arises from the mono-chlorinated (4-Cl) vs. di-chlorinated (2,4-diCl) benzyl group. In drug discovery programs, each additional chlorine atom typically increases logP by approximately 0.5–0.7 units and can significantly affect solubility, plasma protein binding, and metabolic stability [2]. The target compound's lower molecular weight and reduced halogen count place it closer to optimal drug-like property space (Lipinski Rule of 5: MW < 500), whereas the analog exceeds the 500 Da threshold. For laboratories screening against targets where lipophilicity-driven promiscuity is a concern, the target compound presents a more favorable starting point [2].

Physicochemical Profile

Cross-study comparable

This Compound

MW 493.78; 3 Cl atoms

Closest Analog

MW 528.23; 4 Cl atoms; predicted logP ~0.5-0.7 higher

Lower MW and predicted logP may benefit drug-like property maintenance.

Rule-of-5 compliant; analog exceeds 500 Da.

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW = 493.78 g/mol; 3 chlorine atoms; mono-chlorobenzyl group
Comparator Or Baseline	CAS 477712-72-4: MW = 528.23 g/mol; 4 chlorine atoms; 2,4-dichlorobenzyl group
Quantified Difference	ΔMW = −34.45 g/mol; ΔCl = −1; predicted ΔlogP ≈ −0.5 to −0.7 (class-level estimate based on chlorine contribution)
Conditions	Calculated from molecular formula data; logP contribution estimated from published chlorine substituent constants for aromatic systems

Why This Matters

Lower molecular weight and reduced lipophilicity make the target compound preferable for lead optimization programs where maintaining drug-like properties is critical, and for assays where non-specific binding from excessive lipophilicity must be minimized.

• [1] SpectraBase. Compound ID E4KJmRRKlbb. Molecular Formula: C22H15Cl3N2O3S; Exact Mass: 491.986897 g/mol; MW: 493.78. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. (Class-level: halogen contribution to logP and the Rule of 5 framework.) View Source

Recommended Applications for 477713-43-2

2,5-Dichlorophenylsulfonyl Pharmacophore Screening Probe

The unique 2,5-dichlorophenylsulfonyl substitution pattern at the pyrazole N1 position makes this compound a valuable chemical probe for screening campaigns targeting PPARγ, p38 MAP kinase, or COX-2, where sulfonyl pyrazole chemotypes have established precedence [1]. Laboratories seeking to diversify their screening library beyond the more commonly explored 3,4-dichlorophenyl or 4-methylphenyl sulfonyl variants should prioritize this compound. The 98% purity grade is recommended for quantitative dose-response assays to minimize confounding effects from impurities [2].

Ortho vs. Meta Chlorobenzyloxy Selectivity Studies

The target compound and its closest analog CAS 477712-72-4 form a matched regioisomeric pair (2-substituted vs. 3-substituted central phenyl ring). This pair is ideally suited for structure-activity relationship studies investigating how the spatial position of the chlorobenzyl ether moiety affects target binding, selectivity, and downstream pharmacology . Researchers should procure both compounds from the same supplier where possible to minimize batch-to-batch variability in comparative assays. FTIR identity verification against the SpectraBase reference is recommended upon receipt to confirm the correct regioisomer [3].

Lead Optimization with Drug-Like Physicochemical Profile

With a molecular weight of 493.78 (compliant with Lipinski's Rule of 5) and only three chlorine atoms, this compound offers a more favorable starting point for lead optimization compared to the tetra-chlorinated analog CAS 477712-72-4 (MW 528.23) [4]. Medicinal chemistry teams focused on reducing lipophilicity and molecular weight while maintaining or improving potency should consider this compound as a scaffold for further derivatization. The lower predicted logP reduces the risk of lipophilicity-driven promiscuity and non-specific binding in cellular assays [5].

QC Reference Standard for Sulfonyl Pyrazole Libraries

The published FTIR spectrum in SpectraBase (Compound ID E4KJmRRKlbb) and the unambiguous InChI string provide a validated analytical reference for compound library quality control [6]. Procurement teams managing large screening collections can use these data to verify compound identity upon receipt and to monitor stability during long-term storage. The availability of multiple purity grades (90%–98%) allows QC laboratories to select the appropriate specification based on the downstream assay sensitivity requirements [2].

Application

Selection Property

Validation Focus

2,5-Dichlorophenylsulfonyl probe

Unique sulfonyl substitution pattern (2,5-diCl)

Nuclear receptor / kinase target panel screening

Ortho vs. meta regioisomer SAR pair

Regioisomeric position of ether linkage (2- vs. 3-)

Comparative target binding and selectivity profiling

Lead optimization scaffold

Lower MW and chlorine count (3 Cl, MW under 500)

Lipophilicity and rule-of-5 property assessment

QC reference standard

Published FTIR spectrum and InChI identity

Compound identity verification and stability monitoring

• [1] Rikimaru K, Wakabayashi T, et al. Design and synthesis of benzylpyrazole acylsulfonamides as highly selective PPARγ agonists. Bioorg Med Chem. 2012;20:714-733. (Class-level: sulfonyl pyrazole activity at nuclear receptors.) View Source
• [2] Kuujia. 477713-43-2 Price Listing. 98% purity (Le Yan): ¥509/1mg; >90% purity (Key Organics): £37.00/1mg. View Source
• [3] SpectraBase. Compound ID E4KJmRRKlbb. FTIR reference spectrum for identity verification. View Source
• [4] SpectraBase. Compound ID E4KJmRRKlbb. MW: 493.78; MF: C22H15Cl3N2O3S. View Source
• [5] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
• [6] SpectraBase. Compound ID E4KJmRRKlbb. InChI, exact mass, and FTIR spectrum for QC reference. View Source